SW-163C

• Molecular Formula: C52H60N10O14S2
• Molecular Weight: 1113.2 g/mol
• InChI: InChI=1S/C52H60N10O14S2/c1-25-19-51(25)49(73)75-21-33(57-43(67)39-37(63)17-29-13-9-11-15-31(29)55-39)41(65)53-28(4)46(70)60(6)36-24-78-77-23-35(47(71)61(51)7)59(5)45(69)27(3)54-42(66)34(22-76-50(74)52(20-26(52)2)62(8)48(36)72)58-44(68)40-38(64)18-30-14-10-12-16-32(30)56-40/h9-18,25-28,33-36,63-64H,19-24H2,1-8H3,(H,53,65)(H,54,66)(H,57,67)(H,58,68)
• InChI Key: LWKICZFLUHYJAT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC12C(=O)OCC(C(=O)NC(C(=O)N(C3CSSCC(C(=O)N2C)N(C(=O)C(NC(=O)C(COC(=O)C4(CC4C)N(C3=O)C)NC(=O)C5=NC6=CC=CC=C6C=C5O)C)C)C)C)NC(=O)C7=NC8=CC=CC=C8C=C7O
• synonyms: SW-163C

Description

SW 163C is a cyclodepsipeptide.

Scientific Research Applications

Gradient-Index Meta-Surfaces and Surface Waves

• Research Context : A study in photonic research highlights the importance of controlling electromagnetic waves, including surface waves (SWs), using gradient-index meta-surfaces. This method can efficiently convert propagating waves to SWs with high efficiency, which has implications in high-efficiency surface plasmon couplers, anti-reflection surfaces, and light absorbers (Sun et al., 2012).

SW-163C as an Antitumor Depsipeptide

• Research Findings : SW-163C, identified as a novel antitumor antibiotic from the quinomycin family, is a cyclic depsipeptide with significant antitumor activities. Its structure includes 3-hydroxyquinaldic acid and a sulfur-containing cross linkage. The study focused on its structure elucidation through spectroscopic analyses (Takahashi et al., 2001).

Taxonomy and Biological Activities of SW-163C

• Research Background : Another study on SW-163C examined its taxonomy, fermentation, isolation, and biological activities. It demonstrated potent antitumor activities against various tumor cell lines and showed antimicrobial activities (Kurosawa et al., 2001).

Applications in Carbon Nanotube Separation

• Technological Application : A technique for large-scale separation of single-wall carbon nanotubes (SWCNTs) using gel chromatography was developed, showcasing a significant scientific research application in materials science. This method assists in the chirality separation of SWCNTs, which is crucial for electronic and biomedical applications (Liu et al., 2011).

Scientific Workflow Applications and Optimization

• Computational Research : Studies also cover the application of scientific workflow applications (SWFAs) in computational research, focusing on cost optimization models and scheduling in cloud computing environments. These studies contribute to efficient management of large-scale, data-intensive scientific processes (Alkhanak et al., 2021), (Liu et al., 2015).

Environmental Research and Remote Sensing

• Environmental Analysis : Research using remote sensing data and regression algorithms aims to predict parameters related to water management, such as soil water content (SWC) and actual evapotranspiration (ETa). This showcases the application of SW-163C in environmental and agricultural research (Filgueiras et al., 2020).